Cas no 2092314-96-8 (1-(3-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile
• CAS No: 2092314-96-8
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 6607000
• PubChem ID: 131585927
• Update Time: 2025-10-28

1-(3-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile
• 2092314-96-8
• EN300-1938718

• Inchi： 1S/C12H12BrNO/c1-15-11-9(4-2-5-10(11)13)12(8-14)6-3-7-12/h2,4-5H,3,6-7H2,1H3
• InChI Key： IMDYWZGPINCIAO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C1(C#N)CCC1

Computed Properties

• Exact Mass: 265.01023g/mol
• Monoisotopic Mass: 265.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33Ų

Additional information on 1-(3-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile

Comprehensive Guide to 1-(3-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 2092314-96-8): Properties, Applications, and Market Insights

1-(3-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 2092314-96-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a cyclobutane ring substituted with a carbonitrile group and a 3-bromo-2-methoxyphenyl moiety, serves as a versatile intermediate in synthetic chemistry. Its unique structural attributes make it valuable for designing novel bioactive molecules, particularly in drug discovery and material science applications.

The molecular formula of 1-(3-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile is C₁₂H₁₂BrNO, with a molecular weight of 266.14 g/mol. The presence of both electron-withdrawing (bromo and carbonitrile) and electron-donating (methoxy) groups on the aromatic ring creates interesting electronic properties, which researchers exploit for selective chemical transformations. Recent studies highlight its role in cross-coupling reactions, where the bromo substituent acts as a handle for palladium-catalyzed couplings like Suzuki-Miyaura or Buchwald-Hartwig reactions.

In pharmaceutical applications, this compound has shown promise as a building block for kinase inhibitors and G protein-coupled receptor (GPCR) modulators. The rigid cyclobutane scaffold helps constrain molecular conformations, potentially improving target selectivity—a hot topic in current drug development to reduce off-target effects. Additionally, the carbonitrile functionality can be transformed into various pharmacophores, including tetrazoles or amides, through straightforward chemical modifications.

The agrochemical industry has explored 1-(3-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile derivatives as potential plant growth regulators and pesticide intermediates. Its structural features align with modern trends in developing environmentally friendly crop protection agents that require lower application rates. Researchers are particularly interested in how the methoxy group might influence systemic movement in plants, a key consideration for next-generation agrochemicals.

From a synthetic chemistry perspective, this compound presents several interesting challenges and opportunities. The steric hindrance around the cyclobutane ring affects reaction outcomes, making it a valuable case study for understanding ring strain effects in nucleophilic substitution reactions. Recent publications have demonstrated its utility in constructing spirocyclic compounds, which are increasingly important in medicinal chemistry for their three-dimensional complexity.

Market analysis indicates growing demand for 1-(3-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile among contract research organizations and academic laboratories. The compound's price point reflects its specialized nature and the complexity of its synthesis, which typically involves multistep protocols starting from commercially available precursors. Suppliers have noted increased inquiries coinciding with rising interest in cyclobutane-containing pharmaceuticals, a trend driven by the success of similar scaffolds in clinical trials.

Environmental and handling considerations for this compound follow standard laboratory safety protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. The compound demonstrates good stability under ambient conditions when stored properly, typically at 2-8°C in sealed containers protected from light and moisture.

Future research directions for 1-(3-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile may explore its potential in materials science applications. The combination of its aromatic system and alicyclic ring could lend interesting properties to organic electronic materials or liquid crystals. Additionally, its use in metal-organic frameworks (MOFs) as a functional linker is an underexplored area that could yield novel materials with tailored porosity and reactivity.

For researchers considering working with this compound, several key resources are available. The Safety Data Sheet (SDS) provides essential handling information, while spectral data (including NMR and HRMS references) are typically available from commercial suppliers. Recent patent literature reveals innovative applications, particularly in heterocyclic chemistry, where it serves as a precursor to various nitrogen-containing ring systems.

In conclusion, 1-(3-bromo-2-methoxyphenyl)cyclobutane-1-carbonitrile represents an important tool for modern synthetic chemists. Its balanced combination of reactivity and stability, coupled with multiple functionalization sites, makes it valuable for diverse research applications. As the chemical industry continues prioritizing molecular complexity and three-dimensional architectures in drug discovery, compounds like this will likely see expanded use in both academic and industrial settings.